Cas no 490-67-5 (Gaultherin)

Gaultherin Properties

Names and Identifiers

• Gaultherin
• methyl 2-[(6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]benzoate
• methyl 2-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-[[(2R,3S,4R,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybenzoate
• methyl 2-[(6-o-pentopyranosylhexopyranosyl)oxy]benzoate
• MONOTROPITOSIDE
• Monotropitin
• Methyl salicylate beta-primeveroside
• Monotropitosid
• 2-[(6-O-beta-D-Xylopyranosyl-beta-D-glucopyranosyl)oxy]benzoic acid methyl ester
• methyl 2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxybenzoate
• CID 10278
• MEGxp0_000158
• METHYL SALICYLATE .BETA.-PRIMEVEROSIDE
• Methyl 2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)benzoate
• BRD-K54142860-001-01-7
• Q27256859
• METHYL 2-O-.BETA.-D-XYLOSYL-(1->6)-.BETA.-D-GLUCOPYRANOSYLSALICYLATE
• methyl 2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybenzoate
• methylsalicylate O-beta-D-xylopyranosyl-(1->6)-O-beta-D-glucopyranoside
• CS-0018284
• GAULTHERIN [MI]
• BENZOIC ACID, 2-((6-O-.BETA.-D-XYLOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, METHYL ESTER
• Monotropeoside
• methylsalicylate beta-primeveroside
• 490-67-5
• NCGC00180731-02_C19H26O12_Methyl 2-{[6-O-(beta-D-xylopyranosyl)-beta-D-glucopyranosyl]oxy}benzoate
• 39519L80TD
• AKOS040757683
• DTXSID20878440
• SCHEMBL615462
• MS-28045
• CHEBI:139449
• ACon1_000261
• NCGC00180731-02
• HY-N1965
• methylsalicylate-GX
• UNII-39519L80TD
• DA-63711
• +Expand

• MDL： MFCD09953809
• InChIKey： VHUNCYDAXJGCLO-UHFFFAOYSA-N
• Inchi： 1S/C19H26O12/c1-27-17(26)8-4-2-3-5-10(8)30-19-16(25)14(23)13(22)11(31-19)7-29-18-15(24)12(21)9(20)6-28-18/h2-5,9,11-16,18-25H,6-7H2,1H3
• SMILES： O1C([H])(C([H])(C([H])(C([H])(C1([H])C([H])([H])OC1([H])C([H])(C([H])(C([H])(C([H])([H])O1)O[H])O[H])O[H])O[H])O[H])O[H])OC1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 446.142426g/mol
• Surface Charge: 0
• XLogP3: -2.5
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 7
• Monoisotopic Mass: 446.142426g/mol
• Monoisotopic Mass: 446.142426g/mol
• Topological Polar Surface Area: 185Ų
• Heavy Atom Count: 31
• Complexity: 590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 446.4

Experimental Properties

• LogP: -2.88480
• PSA: 184.60000
• Melting Point: 180 ºC
• Color/Form: Powder
• Specific Rotation: D20 -58° (c = 2)
• Density: 1.58